Cas no 90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester)
90233-56-0 structure
Product Name:Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
CAS No:90233-56-0
MF:C21H24O5
MW:356.412266731262
CID:791655
PubChem ID:23011431
Update Time:2025-04-19
Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
- (4-methoxycarbonylphenyl) 4-hexoxybenzoate
- 4-(METHOXYCARBONYL)PHENYL 4-(HEXYLOXY)BENZOATE
- AKOS003503973
- DTXSID00629795
- SCHEMBL11121874
- 90233-56-0
-
- Inchi: 1S/C21H24O5/c1-3-4-5-6-15-25-18-11-7-17(8-12-18)21(23)26-19-13-9-16(10-14-19)20(22)24-2/h7-14H,3-6,15H2,1-2H3
- InChI Key: QDJGOOSNYMCTJS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC2C=CC(C(=O)OC)=CC=2)=CC=1)CCCCCC
Computed Properties
- Exact Mass: 356.16237386g/mol
- Monoisotopic Mass: 356.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 11
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 61.8Ų
Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester) Related Products
- 4906-25-6(Methyl 4-n-butoxybenzoate)
- 15872-43-2(4-(N-Nonyloxy)Benzoic Acid)
- 15872-44-3(4-Undecyloxybenzoic Acid)
- 62435-37-4(Methyl 4-n-octyloxybenzoate)
- 15872-48-7(p-Hexadecyloxybenzoic Acid)
- 2493-84-7(4-N-Octyloxybenzoic Acid)
- 15872-41-0(4-N-Pentyloxybenzoic Acid)
- 1142-39-8(4-(Hexyloxy)benzoic Acid)
- 2312-15-4(4-(Dodecyloxy)benzoic acid)
- 15872-42-1(4-(Heptyloxy)benzoic Acid)
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